1-(4-Hydroxy-2,6-dimethylphenyl)ethanone
Description
“1-(4-Hydroxy-2,6-dimethylphenyl)ethanone” is a chemical compound with potential antibacterial agent effects and urease inhibitory effects . It has a molecular formula of C10H12O2 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(4-Hydroxy-2,6-dimethylphenyl)ethanone” include a density of 1.1±0.1 g/cm3, a boiling point of 317.3±37.0 °C at 760 mmHg, and a flash point of 134.5±19.1 °C .Scientific Research Applications
Comprehensive Analysis of 1-(4-Hydroxy-2,6-dimethylphenyl)ethanone Applications
1-(4-Hydroxy-2,6-dimethylphenyl)ethanone is a chemical compound with potential applications in various scientific research fields. Below is a detailed analysis of its unique applications, each presented in a separate section as requested.
Pharmacologically Active Decorated Diazines Synthesis: This compound serves as a precursor in the synthesis of pharmacologically active decorated diazines. Diazines are central to a wide range of pharmacological applications due to their presence in DNA, RNA, and as flavors and fragrances. They exhibit activities ranging from antimicrobial to anticancer .
Anticancer Drug Development: Researchers have utilized 1-(4-Hydroxy-2,6-dimethylphenyl)ethanone in the synthesis of pyrimidine derivatives, which are known for their anticancer properties. These derivatives are used in the treatment of various cancers, including myeloid leukemia and breast cancer .
Antimicrobial and Antifungal Applications: The compound is also involved in the creation of antimicrobial and antifungal agents. Its structural flexibility allows it to be incorporated into molecules that can combat a range of microbial and fungal pathogens .
Cardiovascular Therapeutics: In cardiovascular research, 1-(4-Hydroxy-2,6-dimethylphenyl)ethanone derivatives have been explored for their potential as cardiovascular agents, particularly in the development of antihypertensive medications .
Neuroprotection and Ocular Therapies: The compound has applications in neuroprotection, specifically in protecting retinal ganglion cells. It is also used in the synthesis of compounds that induce vascular relaxation in the ocular ciliary artery .
Synthesis of Heterocycles: 1-(4-Hydroxy-2,6-dimethylphenyl)ethanone is a key starting material in the synthesis of various heterocycles, which are crucial in drug research and development due to their unique biological activities .
Polymer Chemistry: In polymer chemistry, this compound is used in the synthesis of DOPO-containing bisphenols through nucleophilic addition reactions. These polymers have applications in flame retardancy and material science .
Material Science and Engineering: The compound’s derivatives are researched for their potential use in material science, particularly in creating novel materials with specific desired properties .
properties
IUPAC Name |
1-(4-hydroxy-2,6-dimethylphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-6-4-9(12)5-7(2)10(6)8(3)11/h4-5,12H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRGVMVPBEQQZEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C(=O)C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40398857 |
Source
|
| Record name | 1-(4-hydroxy-2,6-dimethylphenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40398857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Hydroxy-2,6-dimethylphenyl)ethanone | |
CAS RN |
91060-92-3 |
Source
|
| Record name | 1-(4-hydroxy-2,6-dimethylphenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40398857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(4-hydroxy-2,6-dimethylphenyl)ethanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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